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Compound of Interest

Compound Name: 4-Pentyn-2-ol

Cat. No.: B120216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Pentyn-2-ol, a versatile building block in organic synthesis. It is intended to assist researchers,

chemists, and professionals in drug development in sourcing this chemical and understanding

its applications through detailed experimental context.

Commercial Sourcing of 4-Pentyn-2-ol
4-Pentyn-2-ol is readily available from a variety of chemical suppliers. The following table

summarizes the offerings from several prominent vendors, providing a comparative look at

purity, available quantities, and pricing. Please note that prices are subject to change and may

not include shipping and handling fees. It is recommended to consult the suppliers' websites for

the most current information.
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Supplier
Product
Number(s)

Purity
Available
Quantities

Price (USD)

Thermo Scientific

Chemicals

(Fisher Scientific)

AAL0275206,

AC385330250
97% 5 g, 25 g

$47.65 (5 g),

$153.65 (25 g)[1]

[2]

Sigma-Aldrich 268992 ≥98% 5 g, 25 g
$93.80 (5 g),

$253.00 (25 g)[3]

TCI America P0818 >97.0% (GC) 5 mL, 25 mL
Contact for

pricing

Molport
Molport-003-928-

877
98% Various

Starting from

$15.00[4]

CP Lab

Chemicals
- min 97% 1 mL $40.65[5]

Experimental Protocols and Synthetic Applications
4-Pentyn-2-ol is a valuable intermediate in several types of chemical reactions, notably in the

synthesis of complex organometallic compounds and heterocyclic structures. Below are

summaries of experimental applications reported in the scientific literature.

Synthesis of Fischer-Type Rhenium(III)
Benzoyldiazenido-2-oxacyclocarbenes
In a study by Marvelli et al., published in Dalton Transactions in 2004, 4-pentyn-2-ol was

utilized in the synthesis of novel Fischer-type rhenium(III) benzoyldiazenido-2-

oxacyclocarbenes.

Reaction Synopsis: The synthesis involves the reaction of [ReCl2{η2-N2C(Ph)O}(PPh3)2] with

ω-alkynols, including 4-pentyn-2-ol, in refluxing tetrahydrofuran (THF). This reaction leads to

the formation of a family of new Fischer-type rhenium(III) benzoyldiazenido-2-

oxacyclocarbenes.
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Detailed Experimental Protocol: While the full experimental text from the original publication is

not accessible for direct reproduction, the general procedure involves dissolving the rhenium

precursor in THF, followed by the addition of 4-pentyn-2-ol. The reaction mixture is then

heated to reflux for a specified period. The resulting product, a carbene derivative, can be

isolated and purified using standard techniques such as chromatography. The structure of the

resulting complex, [(ReCl2{η1-N2C(O)Ph}{=C(CH2)2CH(CH3)O}(PPh3)2], was confirmed by

NMR analysis and X-ray diffraction.

A New Route to C-aryl Glycosides via Cycloaddition
Reaction
A 2002 publication in Organic Letters by Hauser and Hu describes a six-step route for the de

novo synthesis of C-aryl glycosides, which utilizes the cycloaddition of an aryl nitrile oxide with

4-pentyn-2-ol.

Reaction Synopsis: This synthetic route leverages the reactivity of the alkyne functionality in 4-
pentyn-2-ol in a 1,3-dipolar cycloaddition reaction with an in situ generated aryl nitrile oxide.

This key step forms an isoxazoline intermediate which is then further elaborated to the target

C-aryl glycoside.

Detailed Experimental Protocol: The specific, detailed experimental procedure from the original

paper is not available for reproduction. However, a general protocol for such a cycloaddition

would involve the slow addition of a solution of an appropriate hydroximoyl chloride to a

solution of 4-pentyn-2-ol and a base (such as triethylamine) in an inert solvent. The base

facilitates the in situ formation of the nitrile oxide, which then undergoes cycloaddition with the

alkyne. The resulting isoxazoline can then be isolated and carried forward through the

remaining steps of the synthesis.

Logical Workflow for Sourcing and Utilization
The following diagram illustrates a logical workflow for a researcher from the initial identification

of the need for 4-Pentyn-2-ol to its successful application in a synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/product/b120216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Sourcing and Utilizing 4-Pentyn-2-ol

Sourcing Phase

Evaluation & Preparation Phase

Synthesis Phase

Analysis & Documentation Phase

Identify Need for 4-Pentyn-2-ol

Search Chemical Supplier Databases

Literature Review, Synthetic Design

Compare Purity, Quantity, and Price

Gather Quotes

Select Supplier and Place Order

Cost-Benefit Analysis

Receive and Log Chemical

Lead Time

Review Safety Data Sheet (SDS)

Safety First

Perform Quality Control (e.g., NMR)

Ensure Quality

Prepare for Synthesis

Confirm Identity and Purity

Execute Experimental Protocol

Follow Protocol

Monitor Reaction Progress (e.g., TLC, GC-MS)

In-process Control

Work-up and Isolate Crude Product

Reaction Completion

Purify Product (e.g., Chromatography)

Remove Impurities

Characterize Final Product (e.g., NMR, MS)

Confirm Structure

Analyze Results and Yield

Quantitative Assessment

Document Experiment and Findings

Record Keeping

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b120216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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